Cas no 1218615-41-8 ((1S,5R)-8-azabicyclo3.2.1octane-1-carboxylic acid)

• Product Name: (1S,5R)-8-azabicyclo3.2.1octane-1-carboxylic acid
• CAS No: 1218615-41-8
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD08436671
• CID: 5024329
• Update Time: 2025-10-28

(1S,5R)-8-azabicyclo3.2.1octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,5R)-8-AZABICYCLO[3.2.1]OCTANE-1-CARBOXYLIC ACID
• (1S,5R)-8-azabicyclo3.2.1octane-1-carboxylic acid

• MDL： MFCD08436671
• Inchi： 1S/C8H13NO2/c10-7(11)8-4-1-2-6(9-8)3-5-8/h6,9H,1-5H2,(H,10,11)/t6-,8+/m1/s1
• InChI Key： NLGVWWXDDJKQPK-SVRRBLITSA-N
• SMILES： [C@@]12(CCC[C@H](CC1)N2)C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (1S,5R)-8-azabicyclo3.2.1octane-1-carboxylic acid

Research Brief on (1S,5R)-8-azabicyclo[3.2.1]octane-1-carboxylic acid (CAS: 1218615-41-8): Recent Advances and Applications

The compound (1S,5R)-8-azabicyclo[3.2.1]octane-1-carboxylic acid (CAS: 1218615-41-8) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.

Recent studies have highlighted the role of (1S,5R)-8-azabicyclo[3.2.1]octane-1-carboxylic acid as a key intermediate in the synthesis of novel bioactive molecules. Its bicyclic scaffold, which combines rigidity and functional versatility, makes it an attractive building block for the design of enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the binding affinity of small-molecule inhibitors targeting the SARS-CoV-2 main protease, suggesting potential applications in antiviral drug development.

In terms of synthetic methodology, advances in asymmetric catalysis have enabled more efficient production of this compound with high enantiomeric purity. Researchers at MIT recently reported a novel biocatalytic approach using engineered enzymes to achieve >99% ee for the (1S,5R) configuration, addressing previous challenges in stereoselective synthesis. This breakthrough, published in Nature Catalysis, could significantly lower production costs and facilitate larger-scale applications.

Pharmacological investigations have revealed interesting properties of derivatives based on this scaffold. A 2024 preclinical study showed that certain N-substituted derivatives exhibit potent and selective activity against neuronal nicotinic acetylcholine receptors (nAChRs), with potential implications for treating neurodegenerative disorders. The compound's ability to cross the blood-brain barrier while maintaining metabolic stability makes it particularly valuable for CNS-targeted therapeutics.

Ongoing clinical research is exploring the use of this scaffold in developing next-generation analgesics with reduced side-effect profiles. Early-phase trials of a derivative compound (currently designated as PMD-2871) have shown promising results in managing neuropathic pain without the addictive potential of traditional opioids. These developments position (1S,5R)-8-azabicyclo[3.2.1]octane-1-carboxylic acid as a versatile platform for innovative drug discovery across multiple therapeutic areas.

From a commercial perspective, the global market for this compound and its derivatives is projected to grow at a CAGR of 8.2% from 2024 to 2030, driven by increasing demand in pharmaceutical applications. Several patent applications filed in 2023-2024 protect novel synthetic routes and specific therapeutic uses, indicating strong industry interest in this chemical space.

Future research directions likely include further exploration of structure-activity relationships to optimize pharmacological properties, development of more sustainable production methods, and expansion into new therapeutic indications such as immuno-oncology and metabolic disorders. The unique combination of synthetic accessibility and biological relevance makes this scaffold a compelling focus for continued investigation in chemical biology and medicinal chemistry.